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Compound of Interest

Compound Name: 3-(Benzylamino)propanenitrile

Cat. No.: B032681 Get Quote

An In-depth Technical Guide to 3-
(Benzylamino)propanenitrile
This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and physical properties of 3-(Benzylamino)propanenitrile. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document includes a compilation of quantitative data, a detailed experimental

protocol for its synthesis, and visualizations of its molecular structure and a general

experimental workflow.

Molecular Structure and Formula
3-(Benzylamino)propanenitrile is a chemical compound with the molecular formula

C10H12N2.[1] Its linear formula is C6H5CH2NHCH2CH2CN. The molecule features a benzyl

group attached to a secondary amine, which is in turn connected to a propanenitrile moiety.

Molecular Identifiers:

IUPAC Name: 3-(benzylamino)propanenitrile[2]

CAS Number: 706-03-6

Molecular Weight: 160.22 g/mol
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SMILES String: N#CCCNCc1ccccc1

InChI Key: MWTGBAURSCEGSL-UHFFFAOYSA-N

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 3-
(Benzylamino)propanenitrile.

Property Value Source(s)

Molecular Formula C10H12N2 [1]

Molecular Weight 160.22 g/mol

Density 1.024 g/mL at 25 °C [1]

Boiling Point 301.4 °C at 760 mmHg [3]

Melting Point 70 °C [3][1]

Flash Point > 110 °C (> 230 °F) [3]

Refractive Index n20/D 1.5308

Vapor Pressure
0.0±0.6 mmHg at 25°C

(Predicted)
[3]

Experimental Protocols
Synthesis of 3-(Benzylamino)propanenitrile:

A common method for the synthesis of 3-(Benzylamino)propanenitrile involves the Michael

addition of benzylamine to acrylonitrile.[1] A generalized procedure is described below, based

on similar amine addition reactions.[4][5]

Materials:

Benzylamine

Acrylonitrile
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Yttrium Nitrate (catalyst)

Methanol (solvent)

Ethyl acetate

Water

Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

In a round-bottom flask under atmospheric conditions, a mixture of benzylamine (1.0

equivalent) and acrylonitrile (2.0 equivalents) is prepared in methanol.

A catalytic amount (e.g., 10 mol%) of Yttrium Nitrate is added to the mixture.

The reaction mixture is stirred at room temperature for a specified period (e.g., 72 hours),

with the progress monitored by thin-layer chromatography (TLC).[5]

Upon completion, the reaction mixture is diluted with water and extracted with ethyl acetate

(3 x 15 mL).[5]

The combined organic layers are dried over anhydrous Na2SO4.[5]

The solvent is removed under reduced pressure.

The crude product is then purified by column chromatography on silica gel using an

appropriate eluent system (e.g., 5% ethyl acetate in petroleum ether) to yield the pure 3-

(phenylamino)propanenitrile.[5]

Characterization: The structure and purity of the synthesized 3-(Benzylamino)propanenitrile
can be confirmed using various spectroscopic techniques, including:

¹H NMR (Proton Nuclear Magnetic Resonance): To identify the chemical environment of the

hydrogen atoms.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To determine the types of carbon atoms

present in the molecule.[6][7]

FTIR (Fourier-Transform Infrared Spectroscopy): To identify the functional groups, such as

the nitrile (C≡N) and amine (N-H) stretches.[2]

Mass Spectrometry (MS): To confirm the molecular weight.

Visualizations
The following diagrams illustrate the molecular structure of 3-(Benzylamino)propanenitrile
and a typical experimental workflow for its synthesis and characterization.

Benzyl Group

Aminopropanenitrile Moiety

C

C C C C C C N
 

C C C N
 ≡

Click to download full resolution via product page

Caption: Molecular structure of 3-(Benzylamino)propanenitrile.
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Caption: General workflow for synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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